Cas no 890840-90-1 (7,8-Difluorochroman-4-one)

• Product Name: 7,8-Difluorochroman-4-one
• CAS No: 890840-90-1
• MF: C₉H₆F₂O₂
• MW: 184.139549732208
• MDL: MFCD11518476
• CID: 827977
• PubChem ID: 46835428
• Update Time: 2025-05-23

7,8-Difluorochroman-4-one Chemical and Physical Properties

Names and Identifiers

• 7,8-difluorochroman-4-one
• 4H-1-Benzopyran-4-one, 7,8-difluoro-2,3-dihydro-
• 7,8-difluoro-2,3-dihydrochromen-4-one
• AMOT0862
• 4709AC
• SY224716
• ST24029848
• AM20041345
• 7,8-difluoro-3,4-dihydro-2H-1-benzopyran-4-one
• 7,8-Difluoro-2,3-dihydro-4H-1-benzopyran-4-one
• 7,8-Difluoro-2,3-dihydro-4H-1-benzopyran-4-one (ACI)
• SCHEMBL13506594
• MFCD11518476
• 7,8-DIFLUORO-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
• AKOS005146449
• 890840-90-1
• CS-0097960
• DS-15556
• DB-026420
• PB43753
• DTXSID70676392
• Y10464
• 7,8-Difluorochroman-4-one

• MDL： MFCD11518476
• Inchi： 1S/C9H6F2O2/c10-6-2-1-5-7(12)3-4-13-9(5)8(6)11/h1-2H,3-4H2
• InChI Key： QVMSLYKXQLIIRA-UHFFFAOYSA-N
• SMILES： O=C1CCOC2=C(F)C(F)=CC=C12

Computed Properties

• Exact Mass: 184.034
• Monoisotopic Mass: 184.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.6

Experimental Properties

• Density: 1.392
• Boiling Point: 293.192℃/760mmHg
• Flash Point: 127℃
• Refractive Index: 1.519

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 7,8-Difluorochroman-4-one

7,8-Difluorochroman-4-one: A Comprehensive Overview

The compound 7,8-Difluorochroman-4-one (CAS No. 890840-90-1) is a highly intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the chromanone family, which is a class of bicyclic compounds with a fused benzene ring and a ketone group. The presence of two fluorine atoms at the 7 and 8 positions of the chromanone ring introduces unique electronic and steric properties, making it a subject of interest for both academic and industrial research.

Recent studies have highlighted the potential of 7,8-Difluorochroman-4-one as a lead compound in drug discovery. Its structure has been found to exhibit promising bioactivity, particularly in the context of anti-inflammatory and anticancer properties. Researchers have employed advanced computational techniques, such as molecular docking and quantum mechanics, to understand the interaction of this compound with various biological targets. These studies have provided valuable insights into its mechanism of action and have paved the way for further optimization.

The synthesis of 7,8-Difluorochroman-4-one involves a multi-step process that typically begins with the preparation of a suitable chromanone precursor. The introduction of fluorine atoms at the 7 and 8 positions is achieved through electrophilic aromatic substitution or other fluorination methods. Recent advancements in catalytic fluorination techniques have significantly improved the efficiency and selectivity of this process. For instance, the use of palladium-catalyzed coupling reactions has enabled the precise placement of fluorine atoms while maintaining the integrity of the chromanone framework.

One of the most exciting developments involving 7,8-Difluorochroman-4-one is its application in medicinal chemistry. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could serve as a potential candidate for developing novel anti-inflammatory agents. Furthermore, its anticancer activity has been explored in various cancer cell lines, where it has shown selective cytotoxicity against malignant cells while sparing normal cells.

The pharmacokinetic profile of 7,8-Difluorochroman-4-one has also been investigated in depth. Studies using animal models have revealed that it exhibits moderate oral bioavailability and favorable tissue distribution patterns. Its ability to penetrate cellular membranes efficiently makes it an attractive candidate for drug delivery systems targeting intracellular pathogens or cancer cells.

In terms of environmental impact, 7,8-Difluorochroman-4-one has been assessed for its biodegradability and ecotoxicity. Experimental data indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its potential to accumulate in aquatic ecosystems. Additionally, toxicity tests on aquatic organisms have shown that it poses minimal risk to non-target species when used within recommended limits.

Looking ahead, the future prospects for 7,8-Difluorochroman-4-one are promising. Its unique combination of chemical stability, bioactivity, and environmental compatibility positions it as a versatile building block for drug development. Ongoing research is focused on optimizing its pharmacokinetic properties further through structural modifications and exploring its potential as a component in combination therapies.

In conclusion, 7,8-Difluorochroman-4-one (CAS No. 890840-90-1) stands out as a significant molecule with diverse applications in organic chemistry and pharmacology. Its recent advancements in synthesis methods and biological evaluations underscore its potential to contribute to the development of innovative therapeutic agents. As research continues to unfold, this compound is expected to play an increasingly important role in addressing unmet medical needs.